Cas no 23462-13-7 (3,9-Diazabicyclo[3.3.1]nonane,3-(phenylmethyl)-9-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:2))

• Product Name: 3,9-Diazabicyclo[3.3.1]nonane,3-(phenylmethyl)-9-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:2)
• CAS No: 23462-13-7
• MF: C₂₁H₃₅Cl₂N₃
• MW: 400.428703546524
• CID: 256966
• PubChem ID: 31914
• Update Time: 2025-04-19

3,9-Diazabicyclo[3.3.1]nonane,3-(phenylmethyl)-9-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[3.3.1]nonane,3-(phenylmethyl)-9-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:2)
• 3-benzyl-9-(2-piperidin-1-ium-1-ylethyl)-9-aza-3-azoniabicyclo[3.3.1]nonane,dichloride
• 3,9-DIAZABICYCLO(3.3.1)NONANE, 3-BENZYL-9-(2-PIPERIDINOETHYL)-, DIHYDROCHLORIDE
• 3-Benzyl-9-(2-piperidinoethyl)-3,9-diazabicyclo(3.3.1)nonane dihydrochloride
• 23462-13-7
• Piperidine, 1-(2-(3-benzyl-3,9-diazabicyclo(3.3.1)non-9-yl)ethyl)-, dihydrochloride

• Inchi： 1S/C21H33N3.2ClH/c1-3-8-19(9-4-1)16-23-17-20-10-7-11-21(18-23)24(20)15-14-22-12-5-2-6-13-22;;/h1,3-4,8-9,20-21H,2,5-7,10-18H2;2*1H
• InChI Key： ZMZXIXVCGWFFFN-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].N1(CC[NH+]2CCCCC2)C2CCCC1C[NH+](CC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 363.9471
• Monoisotopic Mass: 399.220804
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.1

Experimental Properties

• Boiling Point: 431.8°C at 760 mmHg
• Flash Point: 212°C
• PSA: 15.04